1-(2-Fluoro-4-nitrophenyl)-3,3-dimethylpiperidin-4-one

Specification

• CAS No.: 648921-00-0
• Molecular Formula: C13H15FN2O3
• Molecular Weight: 266.27 g/mol
• IUPAC Name: 1-(2-fluoro-4-nitrophenyl)-3,3-dimethylpiperidin-4-one
• Standard InChI: InChI=1S/C13H15FN2O3/c1-13(2)8-15(6-5-12(13)17)11-4-3-9(16(18)19)7-10(11)14/h3-4,7H,5-6,8H2,1-2H3
• Standard InChI Key: IGFCNQJWDUQCOY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CCC1=O)C2=C(C=C(C=C2)[N+](=O)[O-])F)C

Introduction

Synthesis

The synthesis of 1-(2-Fluoro-4-nitrophenyl)-3,3-dimethylpiperidin-4-one would typically involve several steps, starting from a piperidine precursor. A common approach might include:

• Nitration and Fluorination: Introduction of the nitro and fluoro groups onto the phenyl ring.

• Piperidine Formation: Synthesis of the piperidine ring, possibly through a cyclization reaction.

• Ketone Formation: Introduction of the ketone group at the 4-position of the piperidine ring.

Biological Activity

While specific biological activity data for 1-(2-Fluoro-4-nitrophenyl)-3,3-dimethylpiperidin-4-one is lacking, compounds with similar structures often exhibit a range of activities, including potential antitumor, anti-inflammatory, or neurological effects. The presence of a nitro group and a fluoro substituent can significantly influence the compound's pharmacokinetic and pharmacodynamic properties.

Related Compounds

Compounds with similar structures, such as 1-(2-Fluoro-4-nitrophenyl)-4-methylpiperazine (CID 2783054), have been studied for their chemical and physical properties. Another related compound, (3R)-1-(2-fluoro-4-nitrophenyl)pyrrolidin-3-ol, has been characterized for its chemical properties.